Cas no 2228541-77-1 (2-bromo-1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)ethan-1-ol)

• Product Name: 2-bromo-1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)ethan-1-ol
• CAS No: 2228541-77-1
• MF: C₇H₁₃BrN₄O
• MW: 249.108319997787
• CID: 6255009
• PubChem ID: 165704652
• Update Time: 2025-06-08

2-bromo-1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)ethan-1-ol
• 2228541-77-1
• EN300-1934011

• Inchi： 1S/C7H13BrN4O/c1-7(2,3)12-10-6(9-11-12)5(13)4-8/h5,13H,4H2,1-3H3
• InChI Key： ZBQVJEHZWAIAAW-UHFFFAOYSA-N
• SMILES： BrCC(C1N=NN(C(C)(C)C)N=1)O

Computed Properties

• Exact Mass: 248.02727g/mol
• Monoisotopic Mass: 248.02727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 63.8Ų

Additional information on 2-bromo-1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)ethan-1-ol

Chemical Profile of 2-bromo-1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)ethan-1-ol (CAS No: 2228541-77-1)

2-bromo-1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)ethan-1-ol, identified by its CAS number 2228541-77-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of both bromine and tetrazole functional groups, which contribute to its unique chemical properties and potential biological activities. The structural arrangement of this molecule, featuring a brominated ethyl chain linked to a tert-butyl-substituted tetrazole ring, positions it as a versatile intermediate in the synthesis of more complex pharmacological agents.

The bromo substituent on the ethyl group enhances the electrophilicity of the molecule, making it a valuable precursor in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing carbon-carbon and carbon-nitrogen bonds, respectively, which are fundamental in drug molecule assembly. Furthermore, the tetrazole moiety is known for its broad spectrum of biological activities, including antimicrobial, antiviral, and anti-inflammatory properties. The 2H-1,2,3,4-tetrazol-5-yl group in this compound not only contributes to its pharmacological potential but also influences its reactivity and stability under various conditions.

In recent years, there has been a surge in research focusing on tetrazole derivatives due to their ability to modulate biological pathways effectively. The tert-butyl group appended to the tetrazole ring serves multiple purposes: it increases the lipophilicity of the molecule, enhancing its cell membrane permeability—a critical factor for drug bioavailability. Additionally, the tert-butyl group can act as a steric shield, protecting sensitive functional groups during synthetic transformations and improving the compound's resistance to unwanted side reactions.

Current studies highlight the utility of 2-bromo-1-(2-tert-butyl-2H-1,2,3,4-tetrazol-5-yl)ethan-1-ol as a key intermediate in developing novel therapeutic agents. Researchers have explored its potential in creating small-molecule inhibitors targeting enzyme-catalyzed processes relevant to diseases such as cancer and neurodegeneration. The bromine atom's presence allows for further functionalization via palladium-catalyzed reactions, enabling the synthesis of diverse analogs with tailored biological profiles. This flexibility makes it an indispensable tool in medicinal chemistry laboratories aiming to discover next-generation drugs.

The synthesis of 2-bromo-1-(2H-pyrrolidinone)ethanone derivatives has also been influenced by this compound's structural framework. By leveraging its reactive sites—specifically the bromine and tetrazole moieties—chemists can develop innovative synthetic strategies that streamline access to complex scaffolds. Such advancements are particularly relevant in drug discovery pipelines where efficiency and scalability are paramount. The incorporation of bromo and tetrazole functionalities into drug candidates has shown promise in enhancing binding affinity to biological targets while maintaining favorable pharmacokinetic properties.

From a mechanistic standpoint, the interplay between the bromo and tetrazole components offers intriguing possibilities for designing molecules with dual functionality. For instance, the bromine atom can participate in transition-metal-catalyzed reactions that introduce new molecular fragments at specific positions adjacent to the tetrazole ring. This modular approach allows for rapid iteration during lead optimization campaigns. Moreover, computational studies have suggested that the electronic environment around both substituents plays a crucial role in modulating reactivity—a finding that has guided experimental design efforts toward achieving higher yields and selectivity.

The pharmaceutical industry's interest in tert-butyl-substituted tetrazoles stems from their unique combination of metabolic stability and bioactivity. Unlike simpler tetrazole derivatives that may undergo rapid degradation or exhibit off-target effects due to structural constraints or solubility issues,2-bromo-[...](CAS No: 2228541[...]) demonstrates improved physicochemical properties when incorporated into drug-like molecules. This resilience under physiological conditions makes it an attractive building block for oral formulations where bioavailability is often limited by rapid clearance mechanisms.

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